molecular formula C18H20N4O2S2 B2489403 (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone CAS No. 1172098-77-9

(2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

Cat. No.: B2489403
CAS No.: 1172098-77-9
M. Wt: 388.5
InChI Key: KDBGYRADMNPYQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone" is a heterocyclic molecule featuring a thiazole-piperazine-benzo[d]thiazole scaffold. Its structure comprises:

  • 2,4-Dimethylthiazol-5-yl group: A substituted thiazole ring with methyl groups at positions 2 and 4, contributing to lipophilicity and steric effects.
  • Piperazine linker: A six-membered diamine ring that enhances conformational flexibility and facilitates interactions with biological targets.
  • 4-Methoxybenzo[d]thiazol-2-yl group: A benzothiazole moiety with a methoxy substituent at position 4, which may influence electronic properties and binding affinity.

Properties

IUPAC Name

(2,4-dimethyl-1,3-thiazol-5-yl)-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4O2S2/c1-11-16(25-12(2)19-11)17(23)21-7-9-22(10-8-21)18-20-15-13(24-3)5-4-6-14(15)26-18/h4-6H,7-10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDBGYRADMNPYQV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole compounds are known to have various biological effects, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic activities. These effects are likely the result of the compound’s interaction with its targets.

Biological Activity

The compound (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a thiazole derivative that has garnered attention due to its potential biological activities. Thiazole and piperazine derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and neurological effects. This article reviews the synthesis, biological activity, and research findings related to this compound.

Synthesis

The synthesis of the compound typically involves the reaction of 2-substituted-4-methylthiazole-5-carboxylic acid with N-substituted benzyl piperazine in the presence of coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) in DMF (dimethylformamide) . The resulting compounds are characterized using various spectroscopic methods.

Antimicrobial Activity

A significant aspect of the biological evaluation of this compound is its antimicrobial activity . Studies have shown that many derivatives exhibit moderate to excellent antimicrobial properties against a range of bacterial strains. For instance, in vitro tests indicated that several synthesized compounds demonstrated effective antibacterial activity, with some achieving minimum inhibitory concentrations (MICs) in the low micromolar range .

Table 1: Antimicrobial Activity of Synthesized Compounds

CompoundR GroupMIC (µM)Activity Level
5aCH35.0Excellent
5bC6H510.0Good
5cCl15.0Moderate
5dBr20.0Moderate

Neuroprotective Effects

Recent studies have highlighted the neuroprotective potential of thiazole derivatives. For example, compounds similar to (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone have been evaluated for their ability to inhibit neuronal nitric oxide synthase (nNOS), which is implicated in neurodegenerative diseases. In vitro assays demonstrated significant inhibition of nNOS activity, suggesting potential therapeutic applications in conditions like Parkinson's disease .

Table 2: nNOS Inhibition Assay Results

CompoundnNOS Inhibition (%)eNOS Inhibition (%)iNOS Inhibition (%)
Compound A66.73 ± 1.5128.70 ± 1.3913.26 ± 1.01
Compound B70.00 ± 2.0030.00 ± 3.0015.00 ± 1.50

Case Studies

Several case studies illustrate the efficacy of thiazole-based compounds in various biological contexts:

  • Antimycobacterial Activity : A study evaluated a series of benzo[d]thiazol-2-yl(piperazin-1-yl)methanones against Mycobacterium tuberculosis. Compounds exhibited promising anti-tubercular activity with MICs ranging from 2.35 to 7.94 µM, indicating their potential as new chemotherapeutic agents .
  • Cytotoxicity Screening : In a cytotoxicity assessment involving six tumor cell lines, certain derivatives demonstrated significant cytotoxic effects, suggesting their utility in cancer therapy .

Scientific Research Applications

The compound exhibits a range of biological activities, primarily due to the thiazole and piperazine moieties. These functionalities contribute to its potential as an antimicrobial , anticancer , and anti-inflammatory agent .

Antimicrobial Activity

Research indicates that compounds similar to (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone exhibit significant antimicrobial properties. A study highlighted the following minimum inhibitory concentrations (MIC) against various bacterial strains:

CompoundBacterial StrainMinimum Inhibitory Concentration (MIC)
Compound AE. coli12 µg/mL
Compound BS. aureus10 µg/mL
Compound CP. aeruginosa15 µg/mL

These results suggest that the thiazole and piperazine structures enhance the antimicrobial efficacy of the compounds .

Anticancer Potential

The compound has shown promise in anticancer research, particularly in inducing apoptosis in cancer cells. Studies have demonstrated that it can:

  • Induce S phase arrest in the cell cycle.
  • Up-regulate pro-apoptotic proteins while down-regulating anti-apoptotic proteins.

This dual action suggests a potential role in cancer therapeutics .

Case Study 1: Antimicrobial Efficacy

A study conducted on synthesized derivatives of thiazole compounds found that several exhibited moderate to good activity against common bacterial strains. The results indicated a correlation between structural modifications and increased antimicrobial potency.

Case Study 2: Cancer Cell Line Studies

In vitro studies using various cancer cell lines showed that the compound could significantly reduce cell viability through apoptosis induction mechanisms involving mitochondrial dysfunction and caspase activation .

Chemical Reactions Analysis

Key Synthetic Pathways

The compound is synthesized via multi-step reactions involving:

  • Piperazine Functionalization :

    • The 4-(4-methoxybenzo[d]thiazol-2-yl)piperazine intermediate is prepared through nucleophilic aromatic substitution (SNAr) between 2-chloro-4-methoxybenzo[d]thiazole and piperazine under reflux in ethanol .

    • Yield optimization is achieved using microwave-assisted synthesis (60–80% yields) .

  • Methanone Bridge Formation :

    • The thiazole moiety (2,4-dimethylthiazol-5-yl) is introduced via a Friedel-Crafts acylation or carbodiimide-mediated coupling (e.g., EDC/HOBt) between the piperazine intermediate and 2,4-dimethylthiazole-5-carboxylic acid .

    • Reaction conditions: Dichloromethane (DCM) or dimethylformamide (DMF), room temperature to 60°C, 12–24 hours .

Representative Reaction Scheme

StepReaction TypeReagents/ConditionsYield
1SNArPiperazine, EtOH, reflux, 8h75%
2Carbodiimide CouplingEDC, HOBt, DMF, 60°C, 24h68%

Hydrolytic Stability

  • Acidic Conditions (pH < 3) : Rapid hydrolysis of the methanone bridge occurs, yielding 2,4-dimethylthiazole-5-carboxylic acid and 4-(4-methoxybenzo[d]thiazol-2-yl)piperazine .

  • Basic Conditions (pH > 10) : The methoxy group on the benzothiazole undergoes demethylation, forming a hydroxyl derivative.

Thermal Stability

  • Stable up to 200°C (TGA data), with decomposition observed at higher temperatures due to cleavage of the piperazine-thiazole bond .

Piperazine Ring Modifications

The secondary amines in the piperazine ring are reactive toward:

  • Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in acetonitrile to form N-alkyl derivatives .

  • Acylation : Acetyl chloride in pyridine introduces acetyl groups at the piperazine nitrogen .

Thiazole Ring Reactivity

  • Electrophilic Substitution : The electron-rich thiazole undergoes bromination at the 5-position using NBS in CCl4 .

  • Oxidation : 2,4-Dimethyl groups are oxidized to carboxylic acids using KMnO4 in acidic conditions .

Catalytic and Solvent Effects

  • Microwave Assistance : Reduces reaction time for piperazine coupling from 8h to 30 minutes .

  • Solvent Polarity : Polar aprotic solvents (DMF, DMSO) enhance coupling efficiency compared to nonpolar solvents .

Comparative Reactivity Insights

Reaction SiteReactivity TrendKey Influencing Factors
Piperazine NHHigh (pKa ~8.5)Solvent basicity, steric hindrance
Methanone CarbonylModerate (susceptible to hydrolysis)pH, temperature
Benzothiazole MethoxyLow (requires strong bases for demethylation)Electronic effects of substituents

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Thiazole- and Piperazine-Containing Compounds

Compound Name Key Substituents/Modifications Molecular Weight (g/mol) Biological Activity (Reported) Synthesis Method Reference ID
Target Compound: (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone 2,4-Dimethylthiazole; 4-methoxybenzo[d]thiazole ~428.5 (calculated) Not explicitly reported Likely multi-step coupling -
4-(4-Methoxyphenyl)piperazin-1-ylmethanone Piperidine instead of thiazole; 4-methoxyphenyl ~329.4 Not reported Amide coupling
(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(isoxazol-5-yl)methanone Ethoxybenzothiazole; isoxazole instead of thiazole ~414.5 Not reported Condensation reaction
2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)sulfanyl]-1,3,4-thiadiazole Thiadiazole core; sulfanyl linkages ~470.7 Antimicrobial (inferred) Multi-step thioether formation
1-(Benzo[d][1,3]dioxol-5-yl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)cyclopropane-1-carboxamide Cyclopropane-carboxamide; benzo[d][1,3]dioxole ~451.5 Not reported Carboxylic acid coupling

Key Observations :

  • Substituent Impact: Methoxy vs. Thiazole vs. Isoxazole: Replacement of thiazole with isoxazole (as in ) could modulate electronic properties and hydrogen-bonding capacity, affecting target engagement .
  • Synthesis Complexity : The target compound likely requires multi-step synthesis involving piperazine functionalization and ketone coupling, similar to methods in .

Physicochemical Properties

  • Solubility: The methoxy group in the target compound may improve aqueous solubility compared to non-polar analogues (e.g., ethyl or methyl derivatives) .
  • Metabolic Stability : The piperazine linker is prone to oxidation, but methyl substituents on the thiazole could slow degradation .

Challenges :

  • Steric hindrance from the 2,4-dimethylthiazole may reduce reaction yields, necessitating optimized catalysts or elevated temperatures .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.